1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid

• IUPAC Name: 1-[[(4-methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C10H13N3O2/c1-7-2-5-11-9(13-7)12-6-10(3-4-10)8(14)15/h2,5H,3-4,6H2,1H3,(H,14,15)(H,11,12,13)
• InChI Key: VJIHDAABYQIHAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NCC2(CC2)C(=O)O
• Molecular Formula: C10H13N3O2
• Molecular Weight: 207.23 g/mol

Description

1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid, also known as Mpc, is a cyclopropane-containing amino acid that has gained significant attention in the scientific community due to its potential applications in drug development. Mpc is a derivative of the natural amino acid, proline, and has been synthesized using various methods.

Mechanism of Action

1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid exerts its antitumor activity by inhibiting the activity of pyruvate kinase M2 (PKM2), which is a key enzyme involved in cancer cell metabolism. Inhibition of PKM2 leads to a decrease in glucose metabolism and energy production, ultimately leading to cell death. 1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid also inhibits the growth of bacteria by disrupting bacterial cell wall synthesis.
Biochemical and Physiological Effects
1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid has been shown to have various biochemical and physiological effects. It has been shown to decrease the levels of lactate and pyruvate in cancer cells, which are important metabolites involved in cancer cell metabolism. 1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid has also been shown to reduce the expression of pro-inflammatory cytokines in macrophages, which play a key role in the immune response.

Advantages and Limitations for Lab Experiments

1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to be stable under various conditions. 1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid also has low toxicity and is well-tolerated in vivo. However, 1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid has limited solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid. One potential application is in the development of novel cancer therapies. 1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid has shown promising results in preclinical studies and further research is needed to determine its efficacy in clinical trials. Another potential application is in the development of new antibiotics. 1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid has shown activity against pathogenic bacteria and further research is needed to determine its potential as a new antibiotic. Finally, 1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid could be used as a tool to study the role of PKM2 in cancer cell metabolism and could lead to the development of new cancer therapies targeting this enzyme.
Conclusion
In conclusion, 1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid is a promising compound with potential applications in drug development. Its synthesis has been optimized and it has been shown to have antitumor and antibacterial activity. Further research is needed to determine its full potential as a therapeutic agent.

Synthesis Methods

The synthesis of 1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid involves the reaction between 4-methylpyrimidine-2-amine and cyclopropanecarbonyl chloride in the presence of a base. This method has been optimized to yield high purity 1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid in good yields. Other methods of synthesis include the use of cyclopropane-containing amino acid derivatives and the use of chiral catalysts.

Scientific Research Applications

1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid has been studied for its potential applications in drug development. It has been shown to have antitumor activity in various cancer cell lines, including breast, lung, and colon cancer cells. 1-[[(4-Methylpyrimidin-2-yl)amino]methyl]cyclopropane-1-carboxylic acid has also been shown to inhibit the growth of pathogenic bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa.